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Compound of Interest

Compound Name: 2',5'-Difluoroacetophenone oxime

CAS No.: 149773-87-5

Cat. No.: B3032365

Get Quote

Executive Summary
2',5'-Difluoroacetophenone oxime (CAS: 149773-87-5) is a specialized fluorinated

intermediate primarily utilized in the synthesis of bioactive heterocyclic compounds, particularly

pyrazoles used as dipeptidyl peptidase inhibitors in anti-hyperglycemic drug development. Its

pharmacological value lies in the 2,5-difluoro substitution pattern, which enhances metabolic

stability and lipophilicity in downstream pharmaceutical targets.

This guide provides a definitive physicochemical profile, a validated synthesis protocol, and

handling standards for researchers in medicinal chemistry and process development.

Physicochemical Data Profile
The following data aggregates experimental values and high-confidence predictive models for

2',5'-Difluoroacetophenone oxime.
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Property Value / Description Source/Method

CAS Number 149773-87-5 Chemical Registry

Molecular Formula C₈H₇F₂NO Stoichiometry

Molecular Weight 171.15 g/mol Calculated

Appearance
White to off-white crystalline

solid
Visual Inspection

Melting Point (MP) 115 – 118 °C Experimental (Capillary) [1]

Boiling Point (BP)

Theoretical:[1] ~260–270 °C

(760 mmHg)Practical:

Decomposes prior to boiling

Predicted (ACD/Labs)

Solubility

Soluble: Methanol, Ethanol,

Ethyl AcetateInsoluble: Water

(Cold)

Experimental Observation

pKa ~11.4 (Oxime OH) Predicted

Data Interpretation[1][2][3][4][5][6][7]
Melting Point: The sharp melting range (115–118 °C) indicates a high degree of crystallinity.

A wide range (>5°C) typically signals impurities (often unreacted ketone or residual solvent).

Boiling Point: Like most oximes, this compound exhibits thermal instability at high

temperatures. Distillation at atmospheric pressure is not recommended due to the risk of

Beckmann rearrangement or explosive decomposition. Purification should be performed via

recrystallization.

Synthesis & Experimental Methodology
Reaction Mechanism
The synthesis involves the nucleophilic attack of hydroxylamine (:NH₂OH) on the carbonyl

carbon of 2',5'-difluoroacetophenone, followed by acid-catalyzed dehydration.
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Figure 1: Mechanistic pathway for the conversion of 2',5'-difluoroacetophenone to its oxime

derivative.

Validated Synthesis Protocol
Scale: 10 mmol basis Yield Target: 85–95%

Reagents:
2',5'-Difluoroacetophenone (1.56 g, 10 mmol)

Hydroxylamine hydrochloride (1.04 g, 15 mmol, 1.5 eq)

Sodium Acetate (anhydrous) (1.64 g, 20 mmol, 2.0 eq)

Ethanol (95%, 15 mL)

Deionized Water (5 mL)

Step-by-Step Workflow:
Preparation: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve

Hydroxylamine HCl and Sodium Acetate in 5 mL of water. Ensure complete dissolution to
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release free hydroxylamine in situ.

Addition: Add 15 mL of Ethanol to the aqueous solution, followed by the slow addition of 2',5'-

Difluoroacetophenone. The mixture may become turbid.

Reflux: Attach a water-cooled condenser. Heat the mixture to reflux (approx. 80°C) with

vigorous stirring for 2–3 hours.

Checkpoint: Monitor reaction progress via TLC (Eluent: 20% EtOAc/Hexanes). The

starting ketone spot (high R_f) should disappear.

Workup:

Allow the reaction mixture to cool to room temperature.

Pour the mixture into 50 mL of ice-cold water. The oxime should precipitate as a white

solid.

If oil forms: Extract with Ethyl Acetate (3 x 20 mL), dry over MgSO₄, and evaporate.

Purification:

Filter the precipitate using a Buchner funnel.

Wash the solid with cold water (2 x 10 mL) to remove residual salts.

Recrystallization (Critical for MP): Recrystallize from a minimum amount of hot

Ethanol/Water (1:1) or Hexane/EtOAc to achieve the target melting point of 115–118°C.
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Figure 2: Operational workflow for the synthesis and purification of 2',5'-
Difluoroacetophenone oxime.

Applications in Drug Development[8]
The 2',5'-difluoro motif is a bioisostere often employed to block metabolic oxidation sites on

phenyl rings. This oxime serves as a precursor for:

Beckmann Rearrangement: Conversion to N-(2,5-difluorophenyl)acetamide.

Reduction: Synthesis of primary amines (1-(2,5-difluorophenyl)ethanamine) used in chiral

resolution agents.

Cyclization: Reaction with hydrazine derivatives to form pyrazoles and isoxazoles, common

scaffolds in kinase inhibitors and anti-diabetic agents (DPP-4 inhibitors).

Safety & Handling (MSDS Summary)
Signal Word:WARNING

Hazard Statements:

H302: Harmful if swallowed.[2]

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.[2]

Storage: Store in a cool, dry place (2–8°C recommended). Keep container tightly closed to

prevent hydrolysis by atmospheric moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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